Cas no 1448135-61-2 (1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one
• CAS No: 1448135-61-2
• MF: C₂₁H₂₅ClN₂O₄S
• MW: 436.952203512192
• CID: 5403669
• Update Time: 2025-08-05

1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C21H25ClN2O4S/c1-15(2)29(26,27)18-7-5-16(6-8-18)20(25)14-24-12-9-17(10-13-24)28-21-19(22)4-3-11-23-21/h3-8,11,15,17H,9-10,12-14H2,1-2H3
• InChI Key： QKQSGQXXUWUBGV-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Cl)CC1)C(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Additional information on 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one

Comprehensive Analysis of 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one (CAS No. 1448135-61-2)

The compound 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one (CAS No. 1448135-61-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core linked to a 3-chloropyridinyl moiety and a sulfonylphenyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. The 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl} segment of this molecule is particularly noteworthy due to its potential interaction with biological targets like G-protein-coupled receptors (GPCRs). Meanwhile, the propane-2-sulfonyl group enhances solubility and bioavailability—a critical factor in drug formulation optimization, a hot topic in pharmaceutical forums.

Synthetic routes to CAS 1448135-61-2 often involve multi-step organic reactions, including etherification and sulfonylation, which are frequently discussed in process chemistry circles. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, addressing common queries about compound purity verification methods. The compound’s stability under various pH conditions is also being investigated, reflecting industry concerns about API degradation pathways.

From an industrial perspective, scalability of 1448135-61-2 synthesis remains a key challenge. Innovations in flow chemistry and catalytic methodologies could revolutionize its production, as these topics dominate green chemistry conferences. Environmental impact assessments of its metabolites are ongoing, responding to growing regulatory emphasis on sustainable chemical manufacturing—a frequently searched term in academic databases.

Emerging applications of this compound include its use in molecular probes for diagnostic imaging, capitalizing on its fluorescence properties when derivatized. This aligns with the booming interest in theranostic agents—a fusion of therapy and diagnostics. Patent landscapes reveal competitive activity around piperidine-based therapeutics, with 1448135-61-2 derivatives appearing in claims for metabolic disorder treatments.

Quality control protocols for 1-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one emphasize HPLC method development, addressing common manufacturer concerns about isomeric impurity control. The compound’s logP value and protein binding affinity data are actively curated in cheminformatics platforms, supporting virtual screening campaigns—an area gaining traction in AI-driven drug discovery communities.

Future research directions may explore its structure-activity relationships (SAR) through systematic bioisosteric replacements, particularly modifying the chloropyridine or sulfone functionalities. Such studies would contribute to the expanding knowledge base of privileged scaffolds in medicinal chemistry, while addressing persistent search queries about fragment-based drug design strategies.